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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B582293 Get Quote

Disclaimer: This document provides a comprehensive safety and handling guide for 4-
Butylphenol-d5. As specific safety data for the deuterated compound is limited, this guide is

primarily based on the well-documented information for its non-deuterated analogue, 4-tert-

butylphenol. The toxicological and physical properties are expected to be very similar, but this

information should be used as a guideline and with due caution.

Executive Summary
4-Butylphenol-d5 is a deuterated form of 4-butylphenol. While specific safety data for the

deuterated compound is not readily available, the safety profile is expected to be comparable

to that of 4-tert-butylphenol. 4-tert-Butylphenol is classified as a hazardous substance that can

cause skin irritation, serious eye damage, and is suspected of damaging fertility. It is also toxic

to aquatic life with long-lasting effects.[1][2][3][4] This guide provides a detailed overview of the

known hazards, handling precautions, and emergency procedures associated with 4-tert-

butylphenol, which should be applied when working with 4-Butylphenol-d5.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4-tert-butylphenol.

These values should be considered as close approximations for 4-Butylphenol-d5.
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Property Value

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol [5]

Appearance
White to light yellow crystalline solid, flakes, or

pastilles

Odor Phenolic, disinfectant-like

Melting Point 96 - 101 °C

Boiling Point 236 - 238 °C

Flash Point > 93.33 °C (> 200.00 °F) TCC

Vapor Pressure 0.0381 mmHg @ 25 °C

Water Solubility 8.7 g/L @ 20 °C

Density 0.908 g/cm³ @ 20 °C

Toxicological Data
The toxicological data for 4-tert-butylphenol is summarized below. This information highlights

the potential health hazards associated with exposure.
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Toxicity Metric Value Species Test Guideline

LD50 Oral > 2,000 mg/kg Rat

EC50 (Daphnia

magna)
4.8 mg/l (48 h) Water flea

OECD Test Guideline

202

ErC50 (Algae) 14 mg/l (72 h)
Pseudokirchneriella

subcapitata

OECD Test Guideline

201

Skin Irritation Causes skin irritation Rabbit
OECD Test Guideline

404

Eye Irritation
Causes serious eye

damage
Rabbit

OECD Test Guideline

405

Reproductive Toxicity
Suspected of

damaging fertility

Hazard Identification and Classification
4-tert-Butylphenol is classified under the Globally Harmonized System (GHS) with the following

hazard statements:

H315: Causes skin irritation.

H318: Causes serious eye damage.

H361: Suspected of damaging fertility or the unborn child.

H410: Very toxic to aquatic life with long lasting effects.

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of 4-Butylphenol-d5 requires strict adherence to laboratory safety protocols and

the use of appropriate personal protective equipment.

Engineering Controls
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Work with 4-Butylphenol-d5 should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.

Ensure that safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield should be worn.

Hand Protection: Wear chemically resistant gloves such as neoprene or butyl rubber. Nitrile

gloves may be suitable for incidental contact with dilute solutions but should be changed

immediately upon contamination.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

tasks with a higher risk of splashing, a chemically resistant apron is recommended.

Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.

Experimental Protocols
The following are summaries of the methodologies for key safety assessment experiments

cited for phenolic compounds.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.

Application: A small amount of the test substance (0.5 g for solids) is applied to a shaved

patch of skin on the animal.

Exposure: The substance is left in contact with the skin for a defined period, typically 4

hours.
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Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specific intervals after application. Observations continue for up to 14 days to assess the

reversibility of any effects.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This test evaluates the potential of a substance to cause irritation or damage to the eyes.

Methodology:

Animal Model: The albino rabbit is the recommended animal model.

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye of the animal. The other eye serves as a control.

Observation: The eyes are examined at regular intervals (1, 24, 48, and 72 hours after

application) for signs of corneal opacity, iris lesions, and conjunctival redness and swelling.

The observation period can be extended up to 21 days to determine the reversibility of the

effects.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 4-Butylphenol-d5
in a laboratory setting.
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Caption: Safe handling workflow for 4-Butylphenol-d5.
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Emergency Procedures
In the event of an emergency, follow these procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill: Evacuate the area. Wear appropriate PPE and contain the spill. Absorb with an inert

material and place in a suitable container for disposal. Avoid generating dust.

Disposal Considerations
Dispose of 4-Butylphenol-d5 and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow the material to enter drains

or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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